Cas no 87037-69-2 (1-Propanol, 2-(phenylmethoxy)-, (R)-)

1-Propanol, 2-(phenylmethoxy)-, (R)- structure
87037-69-2 structure
Product Name:1-Propanol, 2-(phenylmethoxy)-, (R)-
CAS No:87037-69-2
MF:C10H14O2
MW:166.216963291168
CID:659684
PubChem ID:11423784
Update Time:2025-04-19

1-Propanol, 2-(phenylmethoxy)-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 2-(phenylmethoxy)-, (R)-
    • (2R)-2-phenylmethoxypropan-1-ol
    • (2R)-2-(Phenylmethoxy)-1-propanol
    • BWCRDMRLKBPUTD-SECBINFHSA-N
    • AT22580
    • (2R)-2-(Benzyloxy)propan-1-ol
    • 87037-69-2
    • (R)-2-(benzyloxy)propan-1-ol
    • EN300-6989158
    • (R)-2-benzyloxypropanol
    • 1-Propanol, 2-(phenylmethoxy)-, (2R)-
    • SCHEMBL3813606
    • DTXSID10465363
    • MFCD18632694
    • (2R)-2-(Benzyloxy)-1-propanol
    • Inchi: 1S/C10H14O2/c1-9(7-11)12-8-10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3/t9-/m1/s1
    • InChI Key: BWCRDMRLKBPUTD-SECBINFHSA-N
    • SMILES: O(CC1C=CC=CC=1)[C@H](C)CO

Computed Properties

  • Exact Mass: 166.09900
  • Monoisotopic Mass: 166.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.042
  • Boiling Point: 264 ºC
  • Flash Point: 108 ºC
  • PSA: 29.46000
  • LogP: 1.58400

1-Propanol, 2-(phenylmethoxy)-, (R)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Enamine
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$101.0 2023-05-29
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87037-69-2 95%
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$407.0 2023-05-29
Enamine
EN300-6989158-1.0g
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Enamine
EN300-6989158-2.5g
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1-Propanol, 2-(phenylmethoxy)-, (R)- Production Method

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